Cas no 90016-26-5 (Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-chlorophenyl)-)

Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-chlorophenyl)- structure
90016-26-5 structure
Product Name:Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-chlorophenyl)-
CAS No:90016-26-5
MF:C28H16Cl2O5
MW:503.329646110535
CID:796423
PubChem ID:71430683
Update Time:2025-04-19

Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)-2-[4-[4-[2-(4-chlorophenyl)-2-oxoacetyl]phenoxy]phenyl]ethane-1,2-dione
    • 90016-26-5
    • 1,1'-[Oxydi(4,1-phenylene)]bis[(4-chlorophenyl)ethane-1,2-dione]
    • DTXSID60849295
    • Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-chlorophenyl)-
    • Inchi: 1S/C28H16Cl2O5/c29-21-9-1-17(2-10-21)25(31)27(33)19-5-13-23(14-6-19)35-24-15-7-20(8-16-24)28(34)26(32)18-3-11-22(30)12-4-18/h1-16H
    • InChI Key: SVALQKJHNYOMDF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)OC1C=CC(C(C(C2C=CC(=CC=2)Cl)=O)=O)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 502.0374790g/mol
  • Monoisotopic Mass: 502.0374790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 77.5Ų
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